Cas no 476660-65-8 (Benzaldehyde, 4-bromo-2-methyl-5-nitro-)

• Product Name: Benzaldehyde, 4-bromo-2-methyl-5-nitro-
• CAS No: 476660-65-8
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 3994182
• PubChem ID: 22931299
• Update Time: 2025-10-30

Benzaldehyde, 4-bromo-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-2-methyl-5-nitro-
• 4-Bromo-2-methyl-5-nitro-benzaldehyde
• DTXSID801291775
• 4-bromo-2-methyl-5-nitrobenzaldehyde
• DB-218774
• BOCKCHHCYWRZGM-UHFFFAOYSA-N
• 476660-65-8
• SCHEMBL6358033

• Inchi： 1S/C8H6BrNO3/c1-5-2-7(9)8(10(12)13)3-6(5)4-11/h2-4H,1H3
• InChI Key： BOCKCHHCYWRZGM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC([N+]([O-])=O)=C(Br)C=C1C

Computed Properties

• Exact Mass: 242.95311Da
• Monoisotopic Mass: 242.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Additional information on Benzaldehyde, 4-bromo-2-methyl-5-nitro-

4-Bromo-2-Methyl-5-Nitrobenzaldehyde (CAS No: 476660-65-8)

4-Bromo-2-Methyl-5-Nitrobenzaldehyde, also known as CAS No: 476660-65-8, is a highly specialized aromatic aldehyde with a complex structure that makes it a valuable compound in various chemical and pharmaceutical applications. This compound is characterized by its bromine, methyl, and nitro substituents attached to the benzene ring, which significantly influence its chemical properties and reactivity. The presence of these groups not only enhances its stability but also opens up avenues for its use in advanced chemical synthesis and drug development.

The synthesis of 4-Bromo-2-Methyl-5-Nitrobenzaldehyde involves a series of multi-step reactions, including bromination, nitration, and aldehyde formation. Recent studies have focused on optimizing these processes to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. This approach has shown promising results in producing high-purity samples of the compound with minimal by-products.

In terms of applications, 4-Bromo-2-Methyl-5-Nitrobenzaldehyde has been extensively studied for its potential in pharmaceutical chemistry. Its unique structure makes it an ideal candidate for use as an intermediate in the synthesis of various bioactive compounds. For example, recent research has highlighted its role in the development of anti-cancer agents, where the bromine and nitro groups play a critical role in targeting specific cellular pathways. Additionally, this compound has been investigated for its potential in the creation of novel antibiotics, where its ability to inhibit bacterial growth has been demonstrated in vitro studies.

The chemical properties of 4-Bromo-2-Methyl-5-Nitrobenzaldehyde are heavily influenced by the electron-withdrawing effects of the nitro group and the electron-donating effects of the methyl group. These opposing effects create a dynamic balance that affects the compound's reactivity in various chemical reactions. For instance, the nitro group enhances the electrophilicity of the aldehyde group, making it more susceptible to nucleophilic attacks. This property has been exploited in several organic transformations, including condensation reactions and cross-coupling reactions.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of 4-Bromo-2-Methyl-5-Nitrobenzaldehyde. Using density functional theory (DFT) calculations, scientists have been able to predict the compound's behavior in different chemical environments with high accuracy. These insights have been instrumental in designing more efficient synthetic pathways and predicting potential side reactions during chemical transformations.

In conclusion, 4-Bromo-2-Methyl-5-Nitrobenzaldehyde (CAS No: 476660-65-8) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool in drug discovery and advanced material synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in shaping the future of chemical innovation.